Cas no 1434142-19-4 (tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 1434142-19-4
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 4604471
• PubChem ID: 118798114
• Update Time: 2024-11-04

tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-BOC-7-ETHYNYL-2-AZASPIRO[3.5]NONANE
• tert-Butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
• 2-Azaspiro[3.5]nonane-2-carboxylic acid, 7-ethynyl-, 1,1-dimethylethyl ester
• 1434142-19-4
• tert-butyl7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate
• SCHEMBL26631466
• P14171
• CS-0055414
• SB11061
• tert-butyl 7-ethynyl-2-azaspiro[3.5]nonane-2-carboxylate

• MDL： MFCD27956903
• Inchi： 1S/C15H23NO2/c1-5-12-6-8-15(9-7-12)10-16(11-15)13(17)18-14(2,3)4/h1,12H,6-11H2,2-4H3
• InChI Key： FXFMKMMGGBYUHW-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C#C)CC2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų